Cas no 1804946-56-2 (5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-nitropyridine)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-nitropyridine
• CAS No: 1804946-56-2
• MF: C₇H₆F₃N₃O₂
• MW: 221.136651515961
• CID: 4884673
• Update Time: 2025-10-30

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-nitropyridine

• Inchi： 1S/C7H6F3N3O2/c8-4-5(7(9)10)12-2-3(1-11)6(4)13(14)15/h2,7H,1,11H2
• InChI Key： VQVMQBOPHACRQM-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(CN)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.3
• Topological Polar Surface Area: 84.7

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-nitropyridine

Comprehensive Overview of 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-nitropyridine (CAS No. 1804946-56-2)

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-nitropyridine (CAS No. 1804946-56-2) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-nitropyridine make it a valuable intermediate in medicinal chemistry. The presence of both fluorine and nitro groups enhances its reactivity, enabling selective modifications for targeted applications. Recent studies highlight its utility in structure-activity relationship (SAR) studies, where it serves as a key scaffold for optimizing drug efficacy and selectivity. This aligns with the growing demand for precision medicine and personalized therapeutics, topics currently dominating scientific discussions.

In the context of green chemistry, 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-nitropyridine has been investigated for its potential in sustainable synthesis routes. The incorporation of fluorine atoms is known to improve metabolic stability and bioavailability, addressing a critical challenge in modern drug design. This compound’s relevance extends to crop protection, where its derivatives are being evaluated for their pesticidal activity, reflecting the agricultural sector’s focus on eco-friendly solutions.

From a commercial perspective, CAS No. 1804946-56-2 is gaining traction in the fine chemicals market due to its scalability and compatibility with high-throughput screening platforms. Its synthesis often involves multistep organic reactions, including nucleophilic substitution and catalytic hydrogenation, which are areas of active innovation. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s modular design positions it as a promising candidate for lead optimization.

Emerging trends in AI-driven drug discovery have further amplified interest in 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-nitropyridine. Computational models frequently utilize its structural data to predict binding affinities and ADMET properties, addressing common queries about in silico screening accuracy. Additionally, its heterocyclic core aligns with the search for privileged scaffolds in cheminformatics, a hot topic among researchers leveraging machine learning for molecular design.

Quality control and analytical characterization of CAS No. 1804946-56-2 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a recurring concern for manufacturers navigating global supply chains. The compound’s stability under various storage conditions is also a frequent subject of inquiry, particularly for laboratories prioritizing long-term reagent management.

In summary, 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-4-nitropyridine represents a convergence of cutting-edge science and industrial applicability. Its multifaceted role in life sciences and material engineering underscores its importance in addressing contemporary challenges, from drug resistance to sustainable agriculture. As research progresses, this compound is poised to remain a focal point in interdisciplinary innovation.